Cas no 2418734-48-0 (Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate)

• Product Name: Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate
• CAS No: 2418734-48-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5680824
• PubChem ID: 165775362
• Update Time: 2025-07-19

Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418734-48-0
• tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate
• EN300-26626768
• Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate

• Inchi： 1S/C15H16O3/c1-6-11-7-12(9-16)10(2)13(8-11)14(17)18-15(3,4)5/h1,7-9H,2-5H3
• InChI Key： KCJXGVMKOAAGBF-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C#C)C=C(C=O)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Additional information on Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate

Comprehensive Overview of Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0)

Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique ethynyl and formyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its tert-butyl ester moiety enhances its stability, making it a preferred choice for various applications. Researchers and industry professionals often search for Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate suppliers, synthesis methods, and applications in drug discovery, reflecting its growing relevance in modern chemistry.

The structural features of Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) make it a valuable building block in organic synthesis. The presence of an ethynyl group allows for click chemistry reactions, a hot topic in current research due to its efficiency and selectivity. Meanwhile, the formyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives. These properties align with the increasing demand for click chemistry reagents and multifunctional intermediates, as highlighted by recent trends in scientific literature and patent filings.

In the context of pharmaceutical applications, Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) is often explored for its potential in designing novel drug candidates. Its modular structure facilitates the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in medicinal chemistry. The compound's ability to act as a scaffold for bioactive molecules has also been investigated in the context of cancer therapy and neurodegenerative disease research, areas that dominate current scientific discourse.

From a material science perspective, Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) offers intriguing possibilities. Its conjugated system and reactive sites make it a candidate for developing organic electronic materials, such as OLEDs and conductive polymers. These applications resonate with the surge in interest around sustainable materials and green chemistry, as industries seek alternatives to traditional, less eco-friendly options. Searches for organic semiconductors and advanced polymer precursors further underscore the compound's potential in this domain.

The synthesis of Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) typically involves multi-step organic reactions, including esterification, formylation, and alkynylation. Detailed protocols and optimization strategies for these processes are frequently sought after by chemists, as evidenced by the high volume of queries related to efficient synthetic routes and yield improvement techniques. The compound's purification and characterization (e.g., via NMR and HPLC) are also critical aspects that researchers emphasize, aligning with the broader focus on quality control in chemical production.

In summary, Tert-butyl 5-ethynyl-3-formyl-2-methylbenzoate (CAS No. 2418734-48-0) represents a compelling case study in the intersection of synthetic chemistry, drug development, and material innovation. Its multifaceted applications and relevance to cutting-edge research themes ensure its continued prominence in scientific inquiries. As the demand for tailor-made intermediates and functionalized aromatics grows, this compound is poised to remain a subject of intense study and industrial interest.